molecular formula C6H9IO B6166837 1-iodo-3-methoxybicyclo[1.1.1]pentane CAS No. 136863-37-1

1-iodo-3-methoxybicyclo[1.1.1]pentane

Cat. No.: B6166837
CAS No.: 136863-37-1
M. Wt: 224
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-iodo-3-methoxybicyclo[1.1.1]pentane” is a chemical compound with the CAS Number: 136863-37-1 . It has a molecular weight of 224.04 . The IUPAC name for this compound is 1-iodo-3-methoxybicyclo [1.1.1]pentane .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H9IO/c1-8-6-2-5(7,3-6)4-6/h2-4H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual structural formula.

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) for "1-iodo-3-methoxybicyclo[1.1.1]pentane" . The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.

Properties

{ "Design of the Synthesis Pathway": "The synthesis of 1-iodo-3-methoxybicyclo[1.1.1]pentane can be achieved through a three-step process involving the conversion of commercially available starting materials to the target compound.", "Starting Materials": ["Methanol", "1,3-cyclohexadiene", "Iodine", "Sodium hydroxide", "Sulfuric acid", "Sodium sulfate", "Magnesium", "Diethyl ether", "Hydrochloric acid"], "Reaction": ["Step 1: Methylation of 1,3-cyclohexadiene with methanol and sulfuric acid to form 1-methoxycyclohexene", "Step 2: Halogenation of 1-methoxycyclohexene with iodine and sodium hydroxide to form 1-iodo-3-methoxycyclohexene", "Step 3: Cyclization of 1-iodo-3-methoxycyclohexene with magnesium and diethyl ether in the presence of hydrochloric acid to form 1-iodo-3-methoxybicyclo[1.1.1]pentane"] }

136863-37-1

Molecular Formula

C6H9IO

Molecular Weight

224

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.